Cas no 1934634-08-8 (3-methyl-2-oxo-2,3-dihydro-1H-indole-7-carbonitrile)
3-methyl-2-oxo-2,3-dihydro-1H-indole-7-carbonitrile Chemical and Physical Properties
Names and Identifiers
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- 1H-Indole-7-carbonitrile, 2,3-dihydro-3-methyl-2-oxo-
- 3-methyl-2-oxo-2,3-dihydro-1H-indole-7-carbonitrile
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- Inchi: 1S/C10H8N2O/c1-6-8-4-2-3-7(5-11)9(8)12-10(6)13/h2-4,6H,1H3,(H,12,13)
- InChI Key: XNSNMULXNOBAJG-UHFFFAOYSA-N
- SMILES: N1C2=C(C=CC=C2C#N)C(C)C1=O
3-methyl-2-oxo-2,3-dihydro-1H-indole-7-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-255274-1.0g |
3-methyl-2-oxo-2,3-dihydro-1H-indole-7-carbonitrile |
1934634-08-8 | 1.0g |
$0.0 | 2023-03-01 | ||
| Enamine | EN300-255274-1g |
3-methyl-2-oxo-2,3-dihydro-1H-indole-7-carbonitrile |
1934634-08-8 | 1g |
$0.0 | 2023-09-14 |
3-methyl-2-oxo-2,3-dihydro-1H-indole-7-carbonitrile Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
Additional information on 3-methyl-2-oxo-2,3-dihydro-1H-indole-7-carbonitrile
Comprehensive Overview of 3-methyl-2-oxo-2,3-dihydro-1H-indole-7-carbonitrile (CAS No. 1934634-08-8)
3-methyl-2-oxo-2,3-dihydro-1H-indole-7-carbonitrile (CAS No. 1934634-08-8) is a specialized organic compound belonging to the indole derivative family. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. The presence of a carbonitrile group at the 7-position and a methyl substituent at the 3-position makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its role as a precursor for drug discovery and crop protection agents, aligning with current trends in sustainable agriculture and precision medicine.
In recent years, the demand for heterocyclic compounds like 3-methyl-2-oxo-2,3-dihydro-1H-indole-7-carbonitrile has surged, driven by advancements in small-molecule therapeutics and green chemistry. The compound’s CAS No. 1934634-08-8 is frequently searched in academic databases and chemical marketplaces, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies. Its molecular framework is also explored for fluorescence probes and material science applications, addressing emerging needs in diagnostics and optoelectronics.
From a synthetic perspective, 3-methyl-2-oxo-2,3-dihydro-1H-indole-7-carbonitrile is synthesized via cyclization reactions involving nitrile-containing precursors. Its oxo-indole core is a key motif in natural products and FDA-approved drugs, making it a hotspot for medicinal chemistry optimization. Industry professionals often inquire about its solubility, stability, and scalable production methods, which are critical for commercial viability. Environmental considerations, such as biodegradability and low-toxicity synthesis routes, further elevate its appeal in regulatory-compliant applications.
The compound’s spectroscopic properties (e.g., NMR, IR) and crystallographic data are well-documented, facilitating its integration into computational modeling and virtual screening platforms. As AI-driven drug design gains traction, CAS No. 1934634-08-8 is increasingly referenced in cheminformatics datasets for training predictive algorithms. This intersection of wet-lab and in-silico research underscores its multidisciplinary utility.
Market analysts note growing investments in indole-based APIs (Active Pharmaceutical Ingredients), where 3-methyl-2-oxo-2,3-dihydro-1H-indole-7-carbonitrile serves as a strategic building block. Its compatibility with cross-coupling reactions (e.g., Suzuki-Miyaura) expands its versatility in creating diverse molecular libraries. Additionally, its potential in neurodegenerative disease research and anti-inflammatory agents aligns with global health priorities, making it a recurring topic in patent filings and scientific literature.
Quality control protocols for 1934634-08-8 emphasize HPLC purity and residual solvent analysis, ensuring compliance with ICH guidelines. Suppliers often highlight its batch-to-batch consistency and custom synthesis options, catering to niche R&D requirements. The compound’s MSDS and handling precautions are routinely updated to reflect best practices in laboratory safety, a concern frequently raised by end-users.
In summary, 3-methyl-2-oxo-2,3-dihydro-1H-indole-7-carbonitrile (CAS No. 1934634-08-8) exemplifies the synergy between structural innovation and application-driven research. Its adaptability across pharmaceuticals, agrochemicals, and advanced materials positions it as a compound of enduring scientific and industrial interest.
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